Cas no 5198-06-1 (Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-)

Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)- structure
5198-06-1 structure
Product name:Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-
CAS No:5198-06-1
MF:C21H27NO2S
MW:357.509584665298
CID:360941
PubChem ID:71365866

Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, 4-butoxy-N-(4-butoxyphenyl)-
    • 5198-06-1
    • DTXSID30789250
    • 4-Butoxy-N-(4-butoxyphenyl)benzene-1-carbothioamide
    • Inchi: InChI=1S/C21H27NO2S/c1-3-5-15-23-19-11-7-17(8-12-19)21(25)22-18-9-13-20(14-10-18)24-16-6-4-2/h7-14H,3-6,15-16H2,1-2H3,(H,22,25)
    • InChI Key: HCTJYHNPLULTDU-UHFFFAOYSA-N
    • SMILES: C(OC1C=CC(C(=S)NC2C=CC(OCCCC)=CC=2)=CC=1)CCC

Computed Properties

  • Exact Mass: 357.17641
  • Monoisotopic Mass: 357.17625028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 30.49

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